Cas no 98408-17-4 (8-Bromo-7-(3-chloropropyl)-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione)

• Product Name: 8-Bromo-7-(3-chloropropyl)-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• CAS No: 98408-17-4
• MF: C₁₀H₁₂BrClN₄O₂
• MW: 335.584879875183
• CID: 1002499
• Update Time: 2023-08-03

8-Bromo-7-(3-chloropropyl)-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 8-bromo-7-(3-chloropropyl)-1,3-dimethyl-2,3,6,7-tetrahydro-1h-purine-2,6-dione
• 8-bromo-7-(3-chloropropyl)-1,3-dimethyl-1H-purine-2,6(3H,7H)-dione
• 7-(3-chloropropyl)-8-bromotheophylline
• 8-Bromo-7-(3-chloropropyl)-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione

• Inchi： 1S/C10H12BrClN4O2/c1-14-7-6(8(17)15(2)10(14)18)16(5-3-4-12)9(11)13-7/h3-5H2,1-2H3
• InChI Key： GVVOAVOHACRAIB-UHFFFAOYSA-N
• SMILES： BrC1=NC2=C(C(N(C)C(N2C)=O)=O)N1CCCCl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 370
• Topological Polar Surface Area: 58.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Xanthines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Xanthines